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Compound of Interest

Compound Name: LUBAZODONE

Cat. No.: B1143000 Get Quote

A Note on "Lubazodone": Information regarding a compound named "Lubazodone" is not

readily available in scientific literature. It is possible that this may be a typographical error. This

guide will focus on two established medications with similar-sounding names and relevant

applications in neuroscience research: Lurasidone and Trazodone. Below you will find detailed

information on their receptor binding profiles, troubleshooting guides for related assays, and

relevant experimental protocols.

Lurasidone: Receptor Binding Profile and Assay
Troubleshooting
Lurasidone is an atypical antipsychotic with a high affinity for dopamine and serotonin

receptors. Understanding its cross-reactivity is crucial for interpreting experimental results.

Lurasidone Receptor Binding Affinity Data
The following table summarizes the in vitro binding affinities (Ki, in nM) of Lurasidone for

various neurotransmitter receptors. Lower Ki values indicate higher binding affinity.
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Receptor Subtype Ki (nM) Receptor Family

Serotonin 5-HT7 0.49 - 0.5 Serotonin

Serotonin 5-HT2A 0.47 - 2.03 Serotonin

Dopamine D2 0.994 - 1.68 Dopamine

Serotonin 5-HT1A 6.38 - 6.8 Serotonin

Adrenergic α2C 10.8 Adrenergic

Adrenergic α2A 41 Adrenergic

Adrenergic α1 48 Adrenergic

Dopamine D1 262 Dopamine

Serotonin 5-HT2C 415 Serotonin

Histamine H1 >1000 Histamine

Muscarinic M1 >1000 Muscarinic

Data compiled from multiple sources.[1][2][3][4][5]

Lurasidone Signaling Pathway
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Receptor Interactions

Clinical Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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